Cas no 1605264-42-3 (N-(Azetidin-3-yl)thiophene-2-sulfonamide hydrochloride)

• Product Name: N-(Azetidin-3-yl)thiophene-2-sulfonamide hydrochloride
• CAS No: 1605264-42-3
• MF: C₇H₁₁ClN₂O₂S₂
• MW: 254.757437944412
• CID: 5049235
• PubChem ID: 121208927
• Update Time: 2025-10-31

N-(Azetidin-3-yl)thiophene-2-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(azetidin-3-yl)thiophene-2-sulfonamide hydrochloride
• N-(azetidin-3-yl)thiophene-2-sulfonamide;hydrochloride
• N-(Azetidin-3-yl)thiophene-2-sulfonamide hydrochloride

• Inchi： 1S/C7H10N2O2S2.ClH/c10-13(11,7-2-1-3-12-7)9-6-4-8-5-6;/h1-3,6,8-9H,4-5H2;1H
• InChI Key： LOOIJDWTAZBSTA-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=CS1)(NC1CNC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Topological Polar Surface Area: 94.8

Additional information on N-(Azetidin-3-yl)thiophene-2-sulfonamide hydrochloride

Introduction to N-(Azetidin-3-yl)thiophene-2-sulfonamide hydrochloride (CAS No. 1605264-42-3)

N-(Azetidin-3-yl)thiophene-2-sulfonamide hydrochloride (CAS No. 1605264-42-3) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(Azetidin-3-yl)thiophene-2-sulfonamide hydrochloride incorporates two key pharmacophoric elements: the azetidine ring and the thiophene sulfonamide moiety. The azetidine ring is a five-membered heterocyclic compound that often serves as a scaffold in drug design due to its ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets. On the other hand, the thiophene sulfonamide group introduces additional functionality that can enhance binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into the sulfonamide structure has been shown to improve solubility and bioavailability, which are critical factors for drug efficacy.

One of the most compelling aspects of N-(Azetidin-3-yl)thiophene-2-sulfonamide hydrochloride is its potential application in oncology research. Preclinical studies have demonstrated that this compound exhibits inhibitory effects on various kinases and enzymes involved in cancer cell proliferation and survival. Specifically, it has shown promise in targeting pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in multiple types of cancer.

The synthesis of N-(Azetidin-3-yl)thiophene-2-sulfonamide hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key synthetic steps include the formation of the azetidine ring through cyclization reactions, followed by functionalization with the thiophene sulfonamide group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, which are essential for optimizing biological activity.

Evaluation of the pharmacokinetic properties of N-(Azetidin-3-yl)thiophene-2-sulfonamide hydrochloride has revealed favorable characteristics, including reasonable oral bioavailability and moderate metabolic stability. These properties make it an attractive candidate for further development into an oral therapeutic agent. Additionally, preliminary toxicology studies have shown that the compound exhibits low toxicity at therapeutic doses, suggesting a favorable safety profile.

The potential therapeutic applications of N-(Azetidin-3-yl)thiophene-2-sulfonamide hydrochloride extend beyond oncology. Research is ongoing to explore its efficacy in treating inflammatory diseases and infectious disorders. The compound's ability to modulate key biological pathways suggests that it may have broad therapeutic utility across multiple disease areas.

In conclusion, N-(Azetidin-3-yl)thiophene-2-sulfonamide hydrochloride (CAS No. 1605264-42-3) is a promising chemical entity with significant potential in pharmaceutical research. Its unique molecular structure, combined with its favorable pharmacokinetic and pharmacodynamic properties, positions it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.